1-(2-((3-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone

• IUPAC Name: 1-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone
• InChI: InChI=1S/C13H13F3N2OS/c1-9(19)18-6-5-17-12(18)20-8-10-3-2-4-11(7-10)13(14,15)16/h2-4,7H,5-6,8H2,1H3
• InChI Key: APXZUVPDTDYCQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN=C1SCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C13H13F3N2OS
• Molecular Weight: 302.32 g/mol

Description

The compound you’re asking about is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring with two non-adjacent nitrogen atoms. The molecule also contains a trifluoromethyl group attached to a benzyl group, which is then attached to the imidazole ring via a sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring, the benzyl group, and the trifluoromethyl group. The sulfur atom would likely create a bridge between the benzyl and imidazole groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazole ring and the trifluoromethyl group. The imidazole ring is a common feature in many biologically active molecules and can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the trifluoromethyl group is known to increase the stability and lipophilicity of compounds.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The trifluoromethyl group is a powerful pharmacophore, enhancing the physicochemical properties and biological activity of molecules. Researchers have explored derivatives of this compound for their potential as:

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Toxicity Risk Assessment

Given the broad-spectrum pharmaceutical activity, further research is needed to assess the toxicity risks associated with trifluoromethyl-1,2,4-triazole-containing drugs.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

It is known that the trifluoromethyl group can undergo nucleophilic substitution . This suggests that the compound might interact with its targets through a nucleophilic substitution mechanism, which could lead to changes in the target’s function.

Biochemical Pathways

For example, thiazole derivatives have been found to have antifungal activity, suggesting that they may interfere with the biochemical pathways involved in fungal growth and reproduction .

Pharmacokinetics

The presence of the trifluoromethyl group might influence the compound’s pharmacokinetic properties, as trifluoromethyl groups are known to enhance the metabolic stability of pharmaceutical compounds .

Result of Action

Compounds with similar structures have been found to exhibit a wide range of biological activities, suggesting that this compound might also have diverse molecular and cellular effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a drug, further studies could be conducted to evaluate its efficacy and safety.